Cas no 873009-86-0 (N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-5-ethylthiophene-2-sulfonamide)

N-2-(2,4-Dimethyl-1,3-thiazol-5-yl)ethyl-5-ethylthiophene-2-sulfonamide is a specialized sulfonamide derivative featuring a thiazole and thiophene moiety. Its unique structure imparts distinct physicochemical properties, making it valuable for applications in medicinal chemistry and drug development. The compound exhibits potential as a scaffold for designing biologically active molecules due to its heterocyclic framework, which can enhance binding affinity and selectivity. The presence of sulfonamide functionality further contributes to its versatility in interactions with biological targets. This compound is particularly suited for research involving enzyme inhibition or receptor modulation, where precise molecular recognition is critical. Its synthetic accessibility and structural tunability also make it a practical candidate for further derivatization in pharmaceutical studies.
N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-5-ethylthiophene-2-sulfonamide structure
873009-86-0 structure
Product Name:N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-5-ethylthiophene-2-sulfonamide
CAS No:873009-86-0
MF:C13H18N2O2S3
MW:330.48921918869
CID:5509989
Update Time:2025-05-19

N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-5-ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-5-ethylthiophene-2-sulfonamide
    • N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-5-ethylthiophene-2-sulfonamide
    • Inchi: 1S/C13H18N2O2S3/c1-4-11-5-6-13(19-11)20(16,17)14-8-7-12-9(2)15-10(3)18-12/h5-6,14H,4,7-8H2,1-3H3
    • InChI Key: MEBDMVAUXMEHLE-UHFFFAOYSA-N
    • SMILES: C1(S(NCCC2SC(C)=NC=2C)(=O)=O)SC(CC)=CC=1

N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-5-ethylthiophene-2-sulfonamide Pricemore >>

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Additional information on N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-5-ethylthiophene-2-sulfonamide

Comprehensive Overview of N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-5-ethylthiophene-2-sulfonamide (CAS No. 873009-86-0)

N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-5-ethylthiophene-2-sulfonamide (CAS No. 873009-86-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a thiazole ring and a thiophene sulfonamide moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, which aligns with the growing demand for precision medicine and targeted therapies.

The molecular structure of N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-5-ethylthiophene-2-sulfonamide includes a 2,4-dimethylthiazole group linked to an ethylthiophene sulfonamide chain. This combination of heterocyclic rings and sulfonamide functionality is often associated with bioactive properties, such as anti-inflammatory or antimicrobial effects. Recent studies have explored its role in modulating cellular pathways, a topic highly relevant to current trends in cancer research and immunotherapy. Users searching for "sulfonamide derivatives in drug design" or "thiazole-based bioactive compounds" will find this compound particularly intriguing.

In the context of green chemistry and sustainable synthesis, CAS No. 873009-86-0 has also been evaluated for its synthetic accessibility and environmental impact. With the increasing focus on eco-friendly pharmaceuticals, researchers are investigating ways to optimize its production using catalytic methods or biocatalysis. This aligns with popular search queries like "sustainable synthesis of sulfonamides" and "green approaches to heterocyclic compounds."

From a commercial perspective, N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-5-ethylthiophene-2-sulfonamide is available through specialized chemical suppliers, often listed under its CAS number or IUPAC name. Its purity and stability are critical for research applications, prompting discussions about "handling and storage of sulfonamide derivatives" in online forums. Additionally, its potential as a building block for more complex molecules makes it a valuable asset in medicinal chemistry.

In summary, CAS No. 873009-86-0 represents a versatile compound with broad implications for modern science. Its structural features and potential applications resonate with trending topics like drug discovery, sustainable chemistry, and biomolecular engineering. As research progresses, this compound may emerge as a key player in addressing unmet medical needs and advancing innovative therapeutic strategies.

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